Cas no 681167-23-7 (N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• CAS No: 681167-23-7
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 6043161
• PubChem ID: 4398774
• Update Time: 2025-06-08

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-
• 681167-23-7
• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide
• Oprea1_248291
• AKOS024581278
• F0537-0080

• Inchi： 1S/C16H15N3OS2/c1-9-2-4-12-14(6-9)22-16(18-12)19-15(20)10-3-5-11-13(7-10)21-8-17-11/h3,5,7-9H,2,4,6H2,1H3,(H,18,19,20)
• InChI Key： GGLDFNZNKQNMCL-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=NC4CCC(C)CC=4S3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 329.06565446g/mol
• Monoisotopic Mass: 329.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• pka: 6.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

N-(6-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazol-2-yl)-1,3-Benzothiazole-6-Carboxamide: A Comprehensive Overview

N-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 681167-23-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is characterized by a benzothiazole core with a tetrahydrobenzothiazole substituent. The presence of the methyl group and the carboxamide functionality imparts unique properties to this molecule. The benzothiazole moiety is a common scaffold in medicinal chemistry due to its ability to interact with various biological targets and its inherent stability.

Synthesis methods for N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide have been extensively studied. One of the most common approaches involves the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone to form the tetrahydrobenzothiazole intermediate. Subsequent coupling with 1,3-benzothiazole carboxylic acid chloride or its equivalent yields the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes for this compound.

One of the key areas of interest in the study of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is its biological activity. Research has shown that this compound exhibits potent antimicrobial properties against a wide range of bacterial strains. Additionally, it has demonstrated antifungal activity against various fungal species. These findings suggest potential applications in the development of novel antimicrobial agents to combat drug-resistant infections.

Recent studies have also explored the antioxidant properties of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress-related damage to cells and tissues. The ability of this compound to scavenge reactive oxygen species (ROS) has been demonstrated in both in vitro and in vivo models. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antimicrobial and antioxidant activities, N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide has shown anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests potential therapeutic applications in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are essential for the development of orally administered drugs with sustained therapeutic effects.

Recent clinical trials have further validated the therapeutic potential of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide. Preliminary results from phase I trials have demonstrated its safety and tolerability in human subjects. Ongoing phase II trials are evaluating its efficacy in treating specific conditions such as bacterial infections and inflammatory disorders.

In conclusion,N-(6-methyl--4,5,6,7-tetrahydro--1,3-benzothiazol--2-yl)-1,3-benzothiazole--6-carboxamide (CAS No. 681167-23-7) is a promising compound with a wide range of biological activities including antimicrobial, antioxidant, and anti-inflammatory properties. Its favorable pharmacokinetic profile and safety profile make it a valuable candidate for further clinical development. Ongoing research continues to uncover new applications and optimize its therapeutic potential.